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Compound of Interest

Compound Name: Psilocine-d10
CAS No.: 1435934-64-7
Cat. No.: B6594908
Get Quote
. J

Executive Summary: The Strategic Advantage of
Exempt Standards

In the quantification of psilocybin and its active metabolite psilocin, the use of stable-isotope
labeled internal standards (SIL-IS) is not merely a recommendation—it is a prerequisite for data
integrity. Psilocine-d10 serves as the gold standard for correcting matrix effects, extraction
efficiency, and the notorious oxidative instability of the indole moiety.

However, Psilocin is a Schedule | controlled substance under the US Controlled Substances
Act (CSA). For laboratories without a Schedule | research registration, or for those seeking to
minimize the administrative burden of quota management and vault security, DEA Exempt
Chemical Preparations offer a critical operational pathway.

This guide details the technical specifications, regulatory architecture (21 CFR § 1308.24), and
validated bioanalytical workflows for utilizing Psilocine-d10 exempt preparations.
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Regulatory Architecture: The "Exempt"
Mechanism[1][2][3]

The distinction between a Schedule | felony and a routine laboratory reagent lies entirely in the
formulation. Under 21 CFR § 1308.24, the Drug Enforcement Administration (DEA) exempts
specific chemical preparations from the strict application of registration, security, and record-
keeping requirements usually mandated for Schedule | substances.

The Legal Definition (21 CFR § 1308.24)

A preparation is exempt if it meets two primary criteria:[1]

» No Abuse Potential: The controlled substance is formulated with adulterating or denaturing
agents (e.g., high volumes of toxic solvents like acetonitrile or methanol) in such a
concentration that it cannot be practically recovered for abuse.

o Specific Approval: The specific product (vendor and catalog number) has been submitted to
and approved by the DEA Administrator.

Compliance Logic Flow

The following decision tree illustrates the regulatory status of Psilocine-d10 based on its

physical state and source.
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Psilocine-d10 Source Material

Physical Form?

Is Vendor/Lot DEA Listed?

Yes (e.g., Cerilliant/Cayman)

SCHEDULE | CONTROLLED EXEMPT PREPARATION
(Requires DEA Registration & Form 222) (No Form 222 Required)

CRITICAL WARNING:
Evaporation to dryness reverts
material to Schedule | status.

Click to download full resolution via product page

Figure 1: Regulatory Classification Logic.Distinguishing between controlled bulk material and
exempt analytical preparations.

Chemical & Isotopic Specifications

To function as an effective internal standard, the Psilocine-d10 preparation must meet rigorous
chemical criteria. The "d10" designation typically refers to full deuteration of the ethyl side chain
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and the dimethylamine group.

Structural Integrity

e Chemical Name: 3-[2-((dimethyl-d3)amino)ethyl-1,1,2,2-d4]-1H-indol-4-ol[2][3][4]

e Molecular Formula: C12H7D10N20

e Molecular Weight: ~214.33 g/mol (vs. ~204.27 g/mol for native)

Isotopic Purity & Cross-Talk

A critical failure mode in MS/MS assays is Isotopic Contribution (Cross-Talk). If the d10

standard contains significant dO (native) impurities, it will artificially elevate the analyte signal.

Conversely, if the native analyte concentration is extremely high, its M+10 isotope might

interfere with the IS channel.

Parameter

Specification

Impact on Assay

Isotopic Purity

= 99% deuterated forms

Prevents false positives in
blank samples (dO

contribution).

Solvent Matrix

Acetonitrile (ACN) or Methanol
(MeOH)

ACN is preferred for Psilocin

stability (prevents oxidation).

High enough for spiking, low

Concentration 100 pg/mL or 1 mg/mL enough to meet "Exempt"
criteria.
Psilocin is highly

Storage -20°C or -80°C (Dark) photosensitive and prone to

oxidation.

Validated Bioanalytical Workflow (LC-MS/MS)

The following protocol utilizes a Psilocine-d10 exempt preparation for the quantification of

Psilocin in plasma. This workflow is designed to maintain the "exempt" status by preventing the

isolation of the controlled substance.
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Experimental Design

o Objective: Quantify Psilocin in human plasma (Range: 0.5 — 500 ng/mL).
 Internal Standard: Psilocine-d10 (Exempt Preparation, 100 pg/mL in ACN).[3]

e Matrix: Human Plasma (K2EDTA).

Step-by-Step Protocol
Step 1: Preparation of Working Internal Standard (WIS)

Causality: We must dilute the high-concentration exempt stock (100 pug/mL) to a working
concentration.

Remove the Psilocine-d10 ampoule from -80°C storage and thaw in the dark.
» Critical Compliance Step: Do not evaporate the solvent.

o Transfer 10 pL of the 100 pg/mL exempt stock into 9.99 mL of 50:50 Methanol:Water (0.1%
Formic Acid).

e Result: 100 ng/mL WIS. Note: This solution is still considered an exempt mixture if handled
as a standard solution.

Step 2: Sample Extraction (Protein Precipitation)

Causality: Protein precipitation (PPT) is chosen over Solid Phase Extraction (SPE) for Psilocin
to minimize oxidative loss on drying steps often required in SPE.

Aliquot 100 pL of Plasma into a 96-well plate.

Add 20 pL of WIS (100 ng/mL Psilocine-d10) to all wells except Double Blanks.

Add 400 pL of ice-cold Acetonitrile (containing 0.1% Formic Acid) to precipitate proteins.

Vortex aggressively for 2 minutes.

Centrifuge at 4,000 x g for 10 minutes at 4°C.
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» Transfer 100 pL of supernatant to a clean plate and dilute with 100 pL of Water (0.1% FA).

Step 3: LC-MS/MS Acquisition
System: UHPLC coupled to Triple Quadrupole MS.

Column: C18 (e.g., Waters HSS T3), 2.1 x 50 mm, 1.8 pm.

Mobile Phase A: Water + 0.1% Formic Acid + 2mM Ammonium Formate.[5]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[6]

Gradient: 5% B to 95% B over 3 minutes.

MRM Transitions:
e Psilocin: 205.1 - 58.1 (Quant), 205.1 - 160.1 (Qual)
o Psilocine-d10: 215.2 - 64.2 (Quant)

o Note: The mass shift (+10) and the fragment shift (+6 on the dimethylamine fragment)
confirm the d10 label is intact.

Analytical Logic Diagram

Spike IS IR ORI  Protcin Precipitation TR  Centifugation
Razpatanoe) Psilocine-d10 Exempt Soln] (Ice-Cold ACN) (4000g, 4°C)

Click to download full resolution via product page

Figure 2: Bioanalytical Workflow.Logic flow for utilizing exempt preparations in a compliant LC-
MS/MS assay.

Compliance, Safety, and Handling
The "Re-Scheduling" Risk
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The most critical compliance error a researcher can make is concentrating the exempt
preparation.

e Scenario: A researcher buys 100 mg of Psilocine-d10 in 1 L of solution (Exempt).
o Action: They rotovap the solvent to isolate the solid for a different experiment.

o Consequence: The resulting solid is Schedule 1.[3][4] If the lab does not hold a Schedule |
registration, they have just manufactured a controlled substance, committing a felony.

o Protocol: Always use the solution as is or dilute it. Never concentrate it to dryness unless
explicitly covered by a Schedule | license.

Storage Stability

Psilocin is notoriously unstable.
o Oxidation: It turns blue/black upon oxidation.

e Prevention: Store exempt ampoules at -80°C. Once opened, transfer to an amber vial with a
septum and store at -20°C. Use within 30 days of opening.

 Acidification: Maintaining the solution in 0.1% Formic Acid or Acetic Acid stabilizes the amine
and phenol groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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